2-(Thiophen-2-yl)-1-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 1-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-2-thiophen-2-ylethanone
• InChI: InChI=1S/C21H23N3O2S/c1-15-6-2-3-9-18(15)21-22-19(26-23-21)12-16-7-4-10-24(14-16)20(25)13-17-8-5-11-27-17/h2-3,5-6,8-9,11,16H,4,7,10,12-14H2,1H3
• InChI Key: GJSDYRZIXPWJKK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NOC(=N2)CC3CCCN(C3)C(=O)CC4=CC=CS4
• Molecular Formula: C21H23N3O2S
• Molecular Weight: 381.5 g/mol

Description

2-(Thiophen-2-yl)-1-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C21H23N3O2S and its molecular weight is 381.49. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis for Anti-Breast Cancer Agents

A study explored the use of a related compound as a building block for synthesizing novel thiazole derivatives. These compounds were evaluated for their antitumor activities against MCF-7 tumor cells, revealing promising activities in five compounds, indicating potential applications in cancer treatment (Mahmoud et al., 2021).

Anticandidal Activity and Cytotoxicity of Tetrazole Derivatives

Another research focused on synthesizing 14 different 2-[(1-methyl-1H-tetrazole-5-yl)thio]-1-(phenyl)ethanone derivatives, which were screened for their anticandidal activity. Some compounds displayed potent anticandidal agents with weak cytotoxicities, suggesting their utility in treating fungal infections without significant side effects (Kaplancıklı et al., 2014).

Synthesis of Thiazoles with Antimicrobial Activities

A different study involved the synthesis of thiazoles and their fused derivatives, evaluating their antimicrobial activities against various bacterial and fungal isolates. This research highlights the potential of such compounds in developing new antimicrobial agents (Wardkhan et al., 2008).

Inhibitors of HIV-1 Replication

Derivatives of the compound were synthesized and identified as inhibitors of human immunodeficiency virus type-1 (HIV-1) replication. Two specific derivatives showed promising activity against HIV-1 replication, suggesting a potential application in HIV treatment (Che et al., 2015).

Hydrogen-Bonding Patterns in Enaminones

Research on enaminones, including analogs of the compound, has been conducted to understand their hydrogen-bonding patterns. Such studies are fundamental in drug design, providing insights into the molecular interactions that may contribute to the bioactivity of potential therapeutic agents (Balderson et al., 2007).